PHYTANIC ACID
PHYTANIC ACID
Phytanic acid, also known as phytanate or acid, phytanic, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Phytanic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Phytanic acid has been found in human prostate and liver tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, phytanic acid is primarily located in the cytoplasm, membrane (predicted from logP), peroxisome and myelin sheath. In humans, phytanic acid is involved in the oxidation OF branched chain fatty acids pathway and the phytanic Acid peroxisomal oxidation pathway. Phytanic acid is also involved in the metabolic disorder called the refsum disease pathway. Phytanic acid is a potentially toxic compound.
Phytanic acid is a branched-chain saturated fatty acid consisting of hexadecanoic acid carrying methyl substituents at positions 3, 7, 11 and 15. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It derives from a hexadecanoic acid. It is a conjugate acid of a phytanate. It derives from a hydride of a phytane.
A 20-carbon branched chain fatty acid. In phytanic acid storage disease (REFSUM DISEASE) this lipid may comprise as much as 30% of the total fatty acids of the plasma. This is due to a phytanic acid alpha-hydroxylase deficiency.
Phytanic acid is a branched-chain saturated fatty acid consisting of hexadecanoic acid carrying methyl substituents at positions 3, 7, 11 and 15. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It derives from a hexadecanoic acid. It is a conjugate acid of a phytanate. It derives from a hydride of a phytane.
A 20-carbon branched chain fatty acid. In phytanic acid storage disease (REFSUM DISEASE) this lipid may comprise as much as 30% of the total fatty acids of the plasma. This is due to a phytanic acid alpha-hydroxylase deficiency.
Brand Name:
Vulcanchem
CAS No.:
14721-66-5
VCID:
VC0081347
InChI:
InChI=1S/C20H40O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h16-19H,6-15H2,1-5H3,(H,21,22)
SMILES:
CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)O
Molecular Formula:
C20H40O2
Molecular Weight:
312.5 g/mol
PHYTANIC ACID
CAS No.: 14721-66-5
Main Products
VCID: VC0081347
Molecular Formula: C20H40O2
Molecular Weight: 312.5 g/mol
CAS No. | 14721-66-5 |
---|---|
Product Name | PHYTANIC ACID |
Molecular Formula | C20H40O2 |
Molecular Weight | 312.5 g/mol |
IUPAC Name | 3,7,11,15-tetramethylhexadecanoic acid |
Standard InChI | InChI=1S/C20H40O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h16-19H,6-15H2,1-5H3,(H,21,22) |
Standard InChIKey | RLCKHJSFHOZMDR-UHFFFAOYSA-N |
SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)O |
Canonical SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)O |
Appearance | Unit:25 mgSolvent:nonePurity:97+%Physical liquid |
Physical Description | Solid |
Description | Phytanic acid, also known as phytanate or acid, phytanic, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Phytanic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Phytanic acid has been found in human prostate and liver tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, phytanic acid is primarily located in the cytoplasm, membrane (predicted from logP), peroxisome and myelin sheath. In humans, phytanic acid is involved in the oxidation OF branched chain fatty acids pathway and the phytanic Acid peroxisomal oxidation pathway. Phytanic acid is also involved in the metabolic disorder called the refsum disease pathway. Phytanic acid is a potentially toxic compound. Phytanic acid is a branched-chain saturated fatty acid consisting of hexadecanoic acid carrying methyl substituents at positions 3, 7, 11 and 15. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It derives from a hexadecanoic acid. It is a conjugate acid of a phytanate. It derives from a hydride of a phytane. A 20-carbon branched chain fatty acid. In phytanic acid storage disease (REFSUM DISEASE) this lipid may comprise as much as 30% of the total fatty acids of the plasma. This is due to a phytanic acid alpha-hydroxylase deficiency. |
Synonyms | 3,7,11,15-tetramethylhexadecanoic acid |
Reference | 1. A. Price et al. “Plasma phytanic acid concentration and risk of prostate cancer: results from the European Prospective Investigation into Cancer and Nutrition, Am J Clin Nutr, Vol. 91 pp. 1769-1776, 20102. N. Kruska and G. Reiser “Phytanic acid and pristanic acid, branched-chain fatty acids associated with Refsum disease and other inherited peroxisomal disorders, mediate intracellular Ca2+ signaling through activation of free fatty acid receptor GPR40” Neurobiology of Disease, Vol. 43(2) pp. 465-472, 20113. C. Wolfrum et al. “Phytanic acid is ligand and transcriptional activator of murine liver fatty acid binding protein” JLR, Vol. 40 pp. 708-714, 1999 |
PubChem Compound | 26840 |
Last Modified | Nov 11 2021 |
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